Cas no 334758-22-4 (2-(carboxymethoxy)-5-chlorobenzoic acid)

• Product Name: 2-(carboxymethoxy)-5-chlorobenzoic acid
• CAS No: 334758-22-4
• Molecular Formula: C₉H₇O₅Cl
• Molecular Weight: 230.60188
• CID: 1458046
• PubChem ID: 352118

2-(carboxymethoxy)-5-chlorobenzoic acid Properties

Names and Identifiers

• Benzoic acid, 2-(carboxymethoxy)-5-chloro-
• 2-(carboxymethoxy)-5-chlorobenzoic acid
• 2-Carboxymethoxy-5-chlor-benzoesaeure
• Benzoic acid, 2-(carboxymethoxy)-5-chloro-; 2-(Carboxymethoxy)-5-chlorobenzoic acid; NSC 525058
• SCHEMBL4143335
• 2-(carboxymethoxy)-5-chlorobenzoicacid
• DTXSID60326172
• EN300-1627560
• MCPA-carboxylic acid
• NSC-525058
• NSC525058
• 334758-22-4

• InChIKey： WXOXOMZXUQKTBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7ClO5/c10-5-1-2-7(15-4-8(11)12)6(3-5)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• SMILES： C1=CC(=C(C=C1Cl)C(=O)O)OCC(=O)O

Computed Properties

• Exact Mass: 229.99800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 229.9982010g/mol
• Heavy Atom Count: 15
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• LogP: 1.50160
• PSA: 83.83000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates